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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of biochemical and biological research, maintaining a stable pH is paramount for

the success of myriad experimental protocols. Zwitterionic buffers, such as DIPSO (3-[N,N-

Bis(2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid), have become indispensable tools

for this purpose. This technical guide provides a comprehensive overview of DIPSO, clarifying

the distinction between its sodium salt form and its use as a prepared buffer solution. This

document is intended to serve as a practical resource for researchers, scientists, and

professionals in drug development, offering detailed data, experimental protocols, and

conceptual visualizations to facilitate its effective application.

Core Concepts: The Chemistry of DIPSO
DIPSO is a zwitterionic biological buffer, meaning it possesses both a positive and a negative

charge on its molecular structure, which allows it to resist significant pH changes.[1] It is a

member of the "Good's buffers" group, which are valued for their compatibility with biological

systems. The distinction between DIPSO sodium salt and a DIPSO buffer lies in their state

and preparation for use.

DIPSO Sodium Salt (C₇H₁₆NNaO₆S) is the solid, powdered form of the buffer.[2][3] It is the

conjugate base of the zwitterionic acid form. Researchers often purchase DIPSO in this

stable, powdered form for longer shelf life and flexibility in buffer preparation.[4]
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DIPSO Buffer is the aqueous solution prepared from either the zwitterionic (acid) form of

DIPSO or its sodium salt.[1] The pH of the solution is adjusted to the desired value within

DIPSO's effective buffering range, typically using a strong acid or base.[5]

Quantitative Data Summary
For ease of comparison, the key quantitative properties of DIPSO and its sodium salt are

summarized in the table below. These values are crucial for accurate buffer preparation and

application in experimental design.

Property
DIPSO (Zwitterionic
Acid)

DIPSO Sodium Salt Reference(s)

CAS Number 68399-80-4 102783-62-0 [2][6]

Molecular Formula C₇H₁₇NO₆S C₇H₁₆NNaO₆S [2][7]

Molecular Weight 243.28 g/mol 265.26 g/mol [2][8]

pKa (at 25°C) 7.4 - 7.8

Not directly

applicable; used to

prepare buffer

[7][9]

Effective pH Range 7.0 - 8.2 7.0 - 8.2 [6][10][11]

Appearance
White crystalline

powder

White crystalline

powder
[1][2]

Solubility in Water Soluble Soluble [2][8]

Experimental Protocols
Preparation of a 0.2 M DIPSO Buffer Solution (pH 7.6)
This protocol outlines the steps to prepare a 0.2 M DIPSO buffer solution with a pH of 7.6

starting from DIPSO sodium salt.

Materials:

DIPSO sodium salt (MW: 265.26 g/mol )

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.hbdsbio.com/biological-buffer-dipso-detailed-description-for-quick-understanding.html
https://www.goldbio.com/blogs/articles/how-to-prepare-your-most-frequently-used-buffers
https://www.chemimpex.com/products/38788
https://www.medchemexpress.com/dipso.html
https://www.chemimpex.com/products/38788
https://www.hopaxfc.com/en/product/dipso-buffer
https://www.chemimpex.com/products/38788
https://www.bio-world.com/goods-buffers/dipso-buffer-02m-ph-75-p-40420009
https://www.hopaxfc.com/en/product/dipso-buffer
https://www.hopaxfc.com/en/blog/choosing-the-right-bio-buffer-by-ph-and-pka
https://www.medchemexpress.com/dipso.html
https://altogen.com/biological-buffer-reference-chart/
https://www.nbinno.com/other-organic-chemicals/dipso-buffer-cas-68399-80-4-biological-reagent-eg
https://www.hbdsbio.com/biological-buffer-dipso-detailed-description-for-quick-understanding.html
https://www.chemimpex.com/products/38788
https://www.chemimpex.com/products/38788
https://www.bio-world.com/goods-buffers/dipso-buffer-02m-ph-75-p-40420009
https://www.benchchem.com/product/b022819?utm_src=pdf-body
https://www.benchchem.com/product/b022819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized water (dH₂O)

Hydrochloric acid (HCl), 1 M solution

pH meter

Stir plate and stir bar

Volumetric flask (1 L)

Graduated cylinders

Procedure:

Calculate the required mass of DIPSO sodium salt:

For a 0.2 M solution in 1 L, the required mass is 0.2 mol/L * 265.26 g/mol = 53.052 g.

Dissolve the DIPSO sodium salt:

Add approximately 800 mL of dH₂O to a 1 L beaker.

Place the beaker on a stir plate and add the stir bar.

While stirring, slowly add the 53.052 g of DIPSO sodium salt.

Continue stirring until the powder is completely dissolved.

Adjust the pH:

Calibrate the pH meter according to the manufacturer's instructions.

Place the calibrated pH electrode into the DIPSO solution.

Slowly add 1 M HCl dropwise while monitoring the pH. The initial pH of the dissolved

sodium salt will be alkaline.

Continue adding HCl until the pH of the solution reaches 7.6.
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Final Volume Adjustment:

Carefully transfer the pH-adjusted solution to a 1 L volumetric flask.

Rinse the beaker with a small amount of dH₂O and add the rinsewater to the volumetric

flask to ensure all of the buffer is transferred.

Add dH₂O to the volumetric flask until the bottom of the meniscus reaches the calibration

mark.

Sterilization and Storage:

For applications requiring sterile conditions, the buffer solution can be sterilized by filtration

through a 0.22 µm filter.[6]

Store the prepared buffer at room temperature.[7] For long-term storage, refrigeration at

4°C is recommended.[5]

Visualizations
Logical Relationship: From Salt to Buffer
The following diagram illustrates the relationship between the solid DIPSO sodium salt and

the final prepared DIPSO buffer solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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